Cas no 3921-70-8 ((+)-Balfourodin)

(+)-Balfourodin structure
(+)-Balfourodin structure
Product Name:(+)-Balfourodin
CAS No:3921-70-8
MF:C16H19NO4
MW:289.32636475563
CID:2044435
PubChem ID:206269
Update Time:2025-04-21

(+)-Balfourodin Chemical and Physical Properties

Names and Identifiers

    • (+)-Balfourodin
    • (+-) Balfourodin
    • (+-)-Balfourodin
    • (+-)-balfourodine
    • (+/-)-balfourodine
    • (-)-Balfourodin
    • (S)-2-(1-hydroxy-1-methyl-ethyl)-8-methoxy-9-methyl-3,9-dihydro-2H-furo[2,3-b]quinolin-4-one
    • (S)-2-(alpha-Hydroxy-isopropyl)-8-methoxy-9-methyl-3,9-dihydro-2H-furo[2,3-b]chinolin-4-on
    • (S)-2-(alpha-hydroxy-isopropyl)-8-methoxy-9-methyl-3,9-dihydro-2H-furo[2,3-b]quinolin-4-one
    • 2-(1-hydroxy-1-methyl-ethyl)-8-methoxy-9-methyl-3,9-dihydro-2H-furo[2,3-b]quinolin-4-one
    • Balfourodin
    • balfourodine
    • 3,9-Dihydro-2-(1-hydroxy-1-methylethyl)-8-methoxy-9-methylfuro(2,3-b)quinolin-4(2H)-one
    • 2-(1-Hydroxy-1-methylethyl)-8-methoxy-9-methyl-3,9-dihydrofuro[2,3-b]quinolin-4(2H)-one #
    • VPNKCPHNFBSHAP-UHFFFAOYSA-N
    • Furo(2,3-b)quinolin-4(9H)-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-8-methoxy-9-methyl-
    • 47140-15-8
    • DTXSID70963754
    • 3921-70-8
    • Furo(2,3-b)quinolin-4(2H)-one, 3,9-dihydro-2-(1-hydroxy-1-methylethyl)-8-methoxy-9-methyl-
    • 2-(2-Hydroxypropan-2-yl)-8-methoxy-9-methyl-2,3-dihydrofuro[2,3-b]quinolin-4(9H)-one
    • 2-(2-hydroxypropan-2-yl)-8-methoxy-9-methyl-3,9-dihydrofuro[2,3-b]quinolin-4(2H)-one
    • Inchi: 1S/C16H19NO4/c1-16(2,19)12-8-10-14(18)9-6-5-7-11(20-4)13(9)17(3)15(10)21-12/h5-7,12,19H,8H2,1-4H3
    • InChI Key: VPNKCPHNFBSHAP-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(C3C=CC=C(C=3N2C)OC)=O)CC1C(C)(C)O

Computed Properties

  • Exact Mass: 289.13140809Da
  • Monoisotopic Mass: 289.13140809Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59Ų
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